Cas no 2679938-74-8 (methyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate)

• Product Name: methyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate
• CAS No: 2679938-74-8
• MF: C₁₂H₁₂ClNO₂S
• MW: 269.747180938721
• CID: 5630890
• PubChem ID: 165915520
• Update Time: 2025-06-14

methyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2679938-74-8
• EN300-28283278
• methyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate

• Inchi： 1S/C12H12ClNO2S/c1-16-12(15)10(14)5-7-6-17-11-8(7)3-2-4-9(11)13/h2-4,6,10H,5,14H2,1H3/t10-/m0/s1
• InChI Key： ZJOLYSZGAUSVPK-JTQLQIEISA-N
• SMILES： ClC1=CC=CC2=C1SC=C2C[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 269.0277275g/mol
• Monoisotopic Mass: 269.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate

Comprehensive Overview of Methyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate (CAS No. 2679938-74-8)

Methyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate, with the CAS number 2679938-74-8, is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This benzothiophene derivative is characterized by its unique structural features, including a chloro-substituted benzothiophene core and an esterified amino acid side chain. Its molecular formula and weight make it a promising candidate for drug discovery, particularly in the development of targeted therapies.

The compound's chiral center at the 2-position of the propanoate moiety is critical for its biological activity, as enantiopure forms often exhibit distinct pharmacological profiles. Researchers are increasingly focusing on chiral synthesis techniques to produce this compound with high enantiomeric purity, a topic that aligns with current trends in green chemistry and sustainable pharmaceutical manufacturing. The presence of the 7-chloro substituent on the benzothiophene ring enhances its potential as a bioactive scaffold, making it relevant to studies on kinase inhibitors and GPCR modulators.

In recent years, the demand for high-purity intermediates like methyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate has surged, driven by advancements in precision medicine and personalized therapeutics. This compound's utility extends to proteomics research, where it serves as a building block for peptide mimetics and small molecule probes. Its lipophilic properties, imparted by the benzothiophene system, are particularly valuable in optimizing drug bioavailability, a key consideration in modern pharmacokinetic studies.

The synthesis of CAS 2679938-74-8 typically involves asymmetric catalysis or enzymatic resolution, methods that resonate with the pharmaceutical industry's shift toward cost-effective chiral technologies. Analytical characterization employs advanced techniques such as HPLC-MS and chiral chromatography to ensure compliance with stringent regulatory standards. These methodologies are frequently searched in academic and industrial contexts, reflecting the compound's role in quality-by-design (QbD) approaches.

From a commercial perspective, methyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate is cataloged by leading chemical suppliers as a research-grade reagent, with applications spanning medicinal chemistry and bioconjugation. Its stability under physiological conditions makes it suitable for in vitro assays, while its modular structure allows for derivatization in combinatorial chemistry platforms. These attributes position it as a versatile tool in addressing contemporary challenges like drug resistance and target identification.

Emerging studies highlight the compound's potential in neuropharmacology, particularly concerning neurodegenerative disease targets. The benzothiophene moiety's ability to cross the blood-brain barrier (BBB) has sparked interest in its use for CNS drug development, a hot topic in neuroscience research. Furthermore, its electrophilic reactivity enables participation in click chemistry reactions, aligning with trends in bioorthogonal labeling and imaging agent design.

In summary, CAS 2679938-74-8 represents a multifaceted compound at the intersection of organic synthesis and biomedical innovation. Its structural complexity and functional adaptability make it a subject of ongoing investigation in both academic and industrial laboratories. As the scientific community continues to explore structure-activity relationships (SAR) and fragment-based drug design, this chiral benzothiophene derivative is poised to contribute significantly to the next generation of therapeutic agents.